1-{3-Nitro-5-[(4-methylphenyl)sulfanyl]-1H-1,2,4-triazol-1-yl}acetone
1-{3-Nitro-5-[(4-methylphenyl)sulfanyl]-1H-1,2,4-triazol-1-yl}acetone
Brand Name:
Vulcanchem
CAS No.:
692281-07-5
VCID:
VC0488625
InChI:
InChI=1S/C12H12N4O3S/c1-8-3-5-10(6-4-8)20-12-13-11(16(18)19)14-15(12)7-9(2)17/h3-6H,7H2,1-2H3
SMILES:
CC1=CC=C(C=C1)SC2=NC(=NN2CC(=O)C)[N+](=O)[O-]
Molecular Formula:
C12H12N4O3S
Molecular Weight:
292.32g/mol
1-{3-Nitro-5-[(4-methylphenyl)sulfanyl]-1H-1,2,4-triazol-1-yl}acetone
CAS No.: 692281-07-5
Main Products
VCID: VC0488625
Molecular Formula: C12H12N4O3S
Molecular Weight: 292.32g/mol
![1-{3-Nitro-5-[(4-methylphenyl)sulfanyl]-1H-1,2,4-triazol-1-yl}acetone - 692281-07-5](/images/no_structure.jpg)
| CAS No. | 692281-07-5 |
|---|---|
| Product Name | 1-{3-Nitro-5-[(4-methylphenyl)sulfanyl]-1H-1,2,4-triazol-1-yl}acetone |
| Molecular Formula | C12H12N4O3S |
| Molecular Weight | 292.32g/mol |
| IUPAC Name | 1-[5-(4-methylphenyl)sulfanyl-3-nitro-1,2,4-triazol-1-yl]propan-2-one |
| Standard InChI | InChI=1S/C12H12N4O3S/c1-8-3-5-10(6-4-8)20-12-13-11(16(18)19)14-15(12)7-9(2)17/h3-6H,7H2,1-2H3 |
| Standard InChIKey | QKECKRGDAFTHPC-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)SC2=NC(=NN2CC(=O)C)[N+](=O)[O-] |
| Canonical SMILES | CC1=CC=C(C=C1)SC2=NC(=NN2CC(=O)C)[N+](=O)[O-] |
| PubChem Compound | 890804 |
| Last Modified | Nov 11 2021 |
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